Cas no 852369-35-8 (butyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate)

• Product Name: butyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate
• CAS No: 852369-35-8
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 5912894
• PubChem ID: 7117638
• Update Time: 2025-08-05

butyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• butyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate
• 852369-35-8
• butyl 4-(2-(2-methyl-1H-indol-3-yl)-2-oxoacetamido)benzoate
• F0675-0386
• butyl 4-[2-(2-methyl-1H-indol-3-yl)-2-oxoacetamido]benzoate
• butyl 4-[[2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl]amino]benzoate
• AKOS024594886
• Benzoic acid, 4-[[2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl]amino]-, butyl ester

• Inchi： 1S/C22H22N2O4/c1-3-4-13-28-22(27)15-9-11-16(12-10-15)24-21(26)20(25)19-14(2)23-18-8-6-5-7-17(18)19/h5-12,23H,3-4,13H2,1-2H3,(H,24,26)
• InChI Key： VSOXHBLUULZSGW-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C(NC(C(C2C3=C(NC=2C)C=CC=C3)=O)=O)C=C1

Computed Properties

• Exact Mass: 378.15795719g/mol
• Monoisotopic Mass: 378.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• pka: 10.33±0.70(Predicted)

Additional information on butyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate

Compound CAS No 852369-35-8: Butyl 4-(2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate

The compound with CAS No 852369-35-8, known as butyl 4-(2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and biological sciences. This compound is characterized by its unique structure, which includes a benzoate ester group and an indole moiety. The indole ring, a heterocyclic structure with two nitrogen atoms, is a common feature in many bioactive compounds, including alkaloids and pharmaceutical agents.

The benzoate ester group in this compound plays a crucial role in its chemical properties. Ester groups are known for their ability to enhance the lipophilicity of molecules, which can improve their absorption and bioavailability in biological systems. This makes the compound a promising candidate for drug delivery systems and other applications where controlled release is essential. Recent studies have explored the use of such esters in targeted drug delivery, particularly in cancer therapy, where precise delivery of chemotherapeutic agents is critical.

The indole moiety in the molecule is another key feature. Indole derivatives are widely studied for their potential as antioxidants, anti-inflammatory agents, and even as components in anti-cancer drugs. The presence of the methyl group on the indole ring further modulates the electronic properties of the molecule, potentially enhancing its activity. Researchers have reported that methyl substitution can increase the stability of indole derivatives, making them more suitable for therapeutic applications.

In terms of synthesis, butyl 4-(2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate can be prepared through a series of well-established organic reactions. The synthesis typically involves the condensation of an indole derivative with a carboxylic acid or its equivalent, followed by esterification to introduce the butyl group. Recent advancements in catalytic methods have made this synthesis more efficient, with higher yields and better purity levels.

The compound has shown potential in various applications. In the field of medicinal chemistry, it has been investigated for its ability to inhibit certain enzymes associated with neurodegenerative diseases. For instance, studies have demonstrated that it can modulate the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. This suggests that the compound could be a lead molecule for developing treatments for cognitive disorders.

Beyond its therapeutic potential, butyl 4-(2-(2-methyl-1H-indol-3-yl)-2-oxoacetamidobenzoate has also found applications in agricultural chemistry. It has been tested as a plant growth regulator, showing promising results in enhancing crop yields under stress conditions such as drought or salinity. This dual functionality underscores the versatility of this compound across different scientific domains.

In terms of environmental impact, recent studies have focused on the biodegradability of butyl 4-(2-(2-methyl-1H-indol-3-yl)-2 oxo acetamido benzoate. Initial findings suggest that it undergoes rapid microbial degradation under aerobic conditions, which is a positive indicator for its eco-friendly nature. However, further research is needed to assess its long-term effects on soil and aquatic ecosystems.

The compound's structure also lends itself to further modifications for enhanced functionality. For example, substituting the butyl group with other alkyl chains could alter its physical properties, making it suitable for different applications. Researchers are actively exploring such modifications to expand its utility in fields ranging from materials science to cosmetics.

In conclusion, butyl 4-(2-(2-methyl -1H-indol -3 - yl) - 2 - oxo acetamido benzoate (CAS No 852369 -35 -8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool in both academic research and industrial development.